Cas no 2229464-36-0 (3-fluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 3-fluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 2229464-36-0
• MF: C₁₂H₁₃F₂N₃
• MW: 237.248529195786
• CID: 6075657
• PubChem ID: 165850439
• Update Time: 2025-07-14

3-fluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine
• EN300-1774442
• 3-fluoro-3-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]propan-1-amine
• 2229464-36-0

• Inchi： 1S/C12H13F2N3/c13-9-3-1-8(2-4-9)12-10(7-16-17-12)11(14)5-6-15/h1-4,7,11H,5-6,15H2,(H,16,17)
• InChI Key： HSYCOYSJQSLSCI-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=NNC=1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 237.10775375g/mol
• Monoisotopic Mass: 237.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-fluoro-3-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine

Comprehensive Overview of 3-fluoro-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine (CAS No. 2229464-36-0)

The compound 3-fluoro-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine (CAS No. 2229464-36-0) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in modulating biological targets. Researchers are particularly interested in its amine-functionalized pyrazole core, which offers versatility in synthetic chemistry and drug design.

One of the key reasons for the growing interest in 3-fluoro-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine is its relevance to central nervous system (CNS) drug development. Fluorine atoms are known to enhance bioavailability and metabolic stability, making this compound a candidate for neuroactive small molecules. Recent studies have explored its interactions with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Users searching for "fluorinated pyrazole derivatives in CNS research" or "amine-functionalized pyrazole applications" will find this compound highly relevant.

From a synthetic chemistry perspective, the CAS No. 2229464-36-0 compound exemplifies the trend toward late-stage fluorination strategies. This approach aligns with the pharmaceutical industry's focus on efficient synthetic routes and green chemistry principles. The presence of both aromatic and aliphatic fluorine atoms in its structure makes it a valuable case study for researchers investigating fluorine effects on molecular properties—a frequently searched topic in computational chemistry circles.

The 3-fluoro-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine structure also presents interesting possibilities for structure-activity relationship (SAR) studies. Its dual-fluorine substitution pattern allows researchers to examine how different fluorine positions affect biological activity—a subject of numerous recent publications. For those searching "impact of fluorine substitution on drug potency" or "pyrazole-based medicinal chemistry", this compound serves as an excellent reference point.

In the context of current research trends, this molecule's potential extends to agrochemical applications. The fluorophenyl-pyrazole moiety is recognized for its herbicidal and insecticidal properties, making it relevant to searches like "fluorinated agrochemicals 2024". However, unlike older generation compounds, this molecule represents newer low-environmental-impact formulations that align with sustainable agriculture demands.

Analytical characterization of CAS No. 2229464-36-0 presents unique challenges and opportunities. The presence of multiple fluorine atoms makes it particularly suitable for 19F NMR studies—a technique gaining popularity in drug discovery. Researchers investigating "19F NMR applications in medicinal chemistry" will find this compound's spectral properties noteworthy. Additionally, its chromatographic behavior under various HPLC conditions has become a subject of method development studies.

The commercial availability of 3-fluoro-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such building blocks for drug discovery, particularly among organizations focusing on fragment-based drug design. This aligns with search queries like "fluorinated fragments for lead optimization" that have grown in frequency over the past year.

From a regulatory standpoint, the compound's non-prohibited status and research-friendly profile make it accessible for legitimate scientific investigations. Unlike some fluorinated compounds that face restrictions, CAS No. 2229464-36-0 remains available for academic and industrial research purposes, addressing common concerns reflected in searches such as "legal status of fluorinated research chemicals".

Future research directions for this molecule likely include exploration of its crystal engineering potential and co-crystal formation with various coformers—topics generating substantial interest in pharmaceutical materials science. The compound's hydrogen bonding capabilities from both the amine and pyrazole functionalities make it particularly interesting for such studies, responding to growing searches about "multi-functional crystalline materials".

In conclusion, 3-fluoro-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-1-amine represents a compelling case study at the intersection of medicinal chemistry, material science, and analytical methodology. Its combination of fluorine atoms and heterocyclic architecture positions it as a valuable tool for addressing numerous contemporary research challenges, making it highly search-relevant across multiple scientific disciplines.